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Compound of Interest

Compound Name: 2-(2-Bromoethoxy)anisole

Cat. No.: B1271189 Get Quote

Essential Safety and Handling Guide for 2-(2-
Bromoethoxy)anisole
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical information for the handling and

disposal of 2-(2-Bromoethoxy)anisole (CAS No. 4463-59-6). Adherence to these procedures

is vital for minimizing risk and ensuring a safe laboratory environment. This compound is

classified as harmful if swallowed and poses a long-term hazard to aquatic life. It is also an

irritant, necessitating careful handling to avoid contact.

Key Quantitative Data
Below is a summary of important physical and chemical properties for 2-(2-
Bromoethoxy)anisole. Please note that occupational exposure limits are not established for

this specific compound; therefore, it is recommended to handle it with engineering controls and

personal protective equipment sufficient to minimize exposure.
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Property Value

Molecular Formula C₉H₁₁BrO₂[1][2]

Molar Mass 231.09 g/mol [1][2]

Melting Point 43-45 °C[1][2]

Boiling Point 135-140 °C at 7 Torr[1][2]

Flash Point 114 °C[1]

Vapor Pressure 0.0115 mmHg at 25°C[1]

Hazard Class IRRITANT[2]

Hazard Statements
Harmful if swallowed. Harmful to aquatic life with

long lasting effects.

Operational Plan for Safe Handling
A systematic approach is essential when working with 2-(2-Bromoethoxy)anisole. The

following operational plan outlines the necessary steps from preparation to post-handling

procedures.

Pre-Handling Preparations
Engineering Controls: All work with 2-(2-Bromoethoxy)anisole should be conducted in a

well-ventilated laboratory, preferably within a certified chemical fume hood. Ensure that an

eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE) Inspection: Before handling the chemical, thoroughly

inspect all required PPE for any signs of damage or degradation.

Documentation Review: Review the Safety Data Sheet (SDS) and this guide before

beginning any work.

Required Personal Protective Equipment (PPE)
Given the hazards associated with 2-(2-Bromoethoxy)anisole, the following PPE is

mandatory:
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Eye and Face Protection: Chemical splash goggles are required at all times. For operations

with a higher risk of splashing, a face shield should be worn in addition to goggles.

Hand Protection: Chemical-resistant gloves are essential. While specific breakthrough times

for 2-(2-Bromoethoxy)anisole are not available, gloves made of neoprene or nitrile are

recommended for handling similar brominated aromatic compounds. It is advisable to

double-glove if prolonged contact is anticipated. Always inspect gloves for tears or punctures

before use and wash hands thoroughly after removal.

Body Protection: A flame-resistant laboratory coat should be worn. Ensure it is fully buttoned

to provide maximum coverage.

Respiratory Protection: If work cannot be conducted in a fume hood or if there is a risk of

generating aerosols, a NIOSH-approved respirator with an organic vapor cartridge is

necessary.

Handling Procedures
Work Area: Conduct all manipulations of 2-(2-Bromoethoxy)anisole inside a chemical fume

hood to minimize inhalation exposure.

Avoiding Contact: Take all necessary precautions to avoid direct contact with the skin and

eyes, as well as inhalation of any dust or vapors.

Container Management: Keep the container tightly sealed when not in use.

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other

potential ignition sources.

Post-Handling Procedures
Decontamination: Thoroughly decontaminate all work surfaces, equipment, and glassware

that have come into contact with the chemical.

PPE Removal and Disposal: Properly remove and dispose of contaminated gloves and any

other disposable PPE as hazardous waste. Reusable PPE should be decontaminated

according to the manufacturer's instructions.
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Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

completing work.

Disposal Plan
The disposal of 2-(2-Bromoethoxy)anisole and any contaminated materials must be handled

with care to prevent environmental contamination and ensure compliance with regulations.

Waste Classification: 2-(2-Bromoethoxy)anisole is considered hazardous waste.

Containerization: Collect all waste, including excess chemical and any contaminated

materials (e.g., gloves, paper towels, pipette tips), in a clearly labeled, sealed, and

compatible container.

Segregation: Do not mix this waste with other waste streams unless compatibility is

confirmed.

Disposal Method: Dispose of the hazardous waste through a licensed environmental

disposal company. Adhere to all local, state, and federal regulations for hazardous waste

disposal. Do not pour this chemical down the drain.

First Aid Measures
In the event of exposure to 2-(2-Bromoethoxy)anisole, immediate action is crucial.

If Inhaled: Move the individual to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate medical attention.

In Case of Skin Contact: Immediately remove all contaminated clothing. Flush the affected

skin area with copious amounts of water for at least 15 minutes. If irritation persists, seek

medical attention.

In Case of Eye Contact: Immediately flush the eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present

and easy to do. Continue rinsing. Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. If the person is conscious, rinse their mouth with

water. Never give anything by mouth to an unconscious person. Seek immediate medical
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attention.

Safe Handling Workflow
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Handling

Post-Handling

Disposal

Emergency Response

Review SDS and Safety Guide

Inspect and Don PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Verify Engineering Controls
(Fume Hood, Eyewash, Safety Shower)

Handle 2-(2-Bromoethoxy)anisole
in Fume Hood

Avoid Contact and Inhalation

Spill ResponseKeep Container Sealed First Aid for Exposure

Decontaminate Work Area and Equipment

Properly Remove and Dispose of PPE

Wash Hands Thoroughly

Collect Waste in Labeled Container
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Click to download full resolution via product page

Caption: Safe handling workflow for 2-(2-Bromoethoxy)anisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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